Cas no 1369782-63-7 (1,2-Diiodo-4-propan-2-ylbenzene)

• Product Name: 1,2-Diiodo-4-propan-2-ylbenzene
• CAS No: 1369782-63-7
• MF: C₉H₁₀I₂
• MW: 371.984647274017
• CID: 5074964
• PubChem ID: 130224970
• Update Time: 2025-06-14

1,2-Diiodo-4-propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Diiodo-4-isopropylbenzene
• 1,2-Diiodo-4-propan-2-ylbenzene

• Inchi： 1S/C9H10I2/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,1-2H3
• InChI Key： DRINCYACLUFQTC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C)C)I

Computed Properties

• Exact Mass: 371.88720g/mol
• Monoisotopic Mass: 371.88720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1,2-Diiodo-4-propan-2-ylbenzene

Comprehensive Overview of 1,2-Diiodo-4-propan-2-ylbenzene (CAS No. 1369782-63-7): Properties, Applications, and Industry Insights

1,2-Diiodo-4-propan-2-ylbenzene (CAS No. 1369782-63-7) is a halogenated aromatic compound with significant relevance in organic synthesis and material science. This diiodo-substituted benzene derivative is characterized by its unique molecular structure, featuring two iodine atoms at the 1,2-positions and an isopropyl group at the 4-position. The compound's high molecular weight (354.01 g/mol) and polarizability make it valuable for applications requiring heavy-atom effects, such as X-ray crystallography or optoelectronic materials.

In recent years, the demand for halogenated intermediates like 1,2-Diiodo-4-propan-2-ylbenzene has surged due to their role in cross-coupling reactions, particularly in palladium-catalyzed transformations. Researchers frequently search for "iodoarene applications in Suzuki coupling" or "heavy halogen compounds for OLEDs," reflecting industry interest in electronic materials. The compound's thermal stability (decomposition point >200°C) also makes it suitable for high-temperature processes.

The synthesis of CAS 1369782-63-7 typically involves electrophilic aromatic iodination of isopropylbenzene derivatives, with careful control of reaction conditions to achieve the desired regioselectivity. Analytical techniques like HPLC purity analysis and NMR characterization are crucial for quality control, as evidenced by frequent searches for "diiodobenzene purity testing methods." The compound's crystalline form and solubility profile (soluble in organic solvents like DCM, THF) facilitate its handling in laboratory settings.

From an environmental perspective, 1,2-Diiodo-4-propan-2-ylbenzene aligns with growing interest in "sustainable halogen chemistry" as researchers explore iodine recovery methods and catalytic recycling systems. The compound's potential in photonics applications has also gained attention, with studies investigating its light-emitting properties when incorporated into organic semiconductors.

Storage and handling recommendations for CAS 1369782-63-7 emphasize protection from light (due to potential photolytic degradation) and moisture. Industry professionals often search for "stability of diiodoarenes under nitrogen" and "compatible storage materials for iodine compounds," reflecting practical concerns. The compound's shelf life can be extended through proper inert atmosphere packaging and temperature-controlled storage.

Emerging applications in medicinal chemistry have been explored through the compound's use as a radiolabeling precursor, though this remains a niche application. More prominently, its role in developing liquid crystal materials and nonlinear optical materials responds to market demands for advanced display technologies. Recent patent literature reveals growing interest in "diiodobenzene derivatives for electronic devices" and "heavy-atom effect compounds."

Quality specifications for 1,2-Diiodo-4-propan-2-ylbenzene typically require ≥95% purity (by HPLC analysis), with particular attention to residual solvent levels and heavy metal content. Analytical challenges related to "iodine content quantification" and "isomeric impurity detection" frequently appear in technical discussions, highlighting the need for advanced chromatographic methods.

The global market for halogenated aromatic compounds like CAS 1369782-63-7 shows steady growth, driven by electronics industry demand and pharmaceutical research needs. Supply chain considerations often focus on "reliable diiodobenzene suppliers" and "custom halogenation services," reflecting the compound's specialized nature. Future developments may explore its potential in energy storage systems and catalysis.